molecular formula C14H18ClNO2 B5800978 1-[(4-chloro-3,5-dimethylphenoxy)acetyl]pyrrolidine

1-[(4-chloro-3,5-dimethylphenoxy)acetyl]pyrrolidine

Cat. No. B5800978
M. Wt: 267.75 g/mol
InChI Key: HGSAUDKDAPIOMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(4-chloro-3,5-dimethylphenoxy)acetyl]pyrrolidine, also known as CDP, is a chemical compound that has been widely studied for its potential therapeutic applications. CDP belongs to a class of compounds called nootropics, which are substances that enhance cognitive function without causing significant side effects.

Mechanism of Action

The exact mechanism of action of 1-[(4-chloro-3,5-dimethylphenoxy)acetyl]pyrrolidine is not fully understood, but it is believed to work by increasing the levels of neurotransmitters in the brain, including acetylcholine and dopamine. It may also enhance the activity of certain enzymes that are involved in the production of energy in the brain.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase the levels of acetylcholine and dopamine in the brain, which are important neurotransmitters involved in cognitive function. This compound has also been shown to increase the activity of certain enzymes involved in energy production in the brain, which may improve overall brain function.

Advantages and Limitations for Lab Experiments

1-[(4-chloro-3,5-dimethylphenoxy)acetyl]pyrrolidine has a number of advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. It has also been shown to have low toxicity and few side effects. However, one limitation of using this compound in lab experiments is that it may not accurately reflect the effects of the compound in humans, as animal models may not accurately represent human physiology.

Future Directions

There are a number of future directions for research on 1-[(4-chloro-3,5-dimethylphenoxy)acetyl]pyrrolidine. One area of interest is the potential use of this compound in the treatment of Alzheimer's disease and other neurodegenerative disorders. Another area of interest is the potential use of this compound in enhancing cognitive function in healthy individuals. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the brain.

Synthesis Methods

1-[(4-chloro-3,5-dimethylphenoxy)acetyl]pyrrolidine can be synthesized using a multi-step process that involves the reaction of 4-chloro-3,5-dimethylphenol with acetyl chloride to form 1-(4-chloro-3,5-dimethylphenoxy)acetone. This intermediate is then reacted with pyrrolidine to produce the final product, this compound.

Scientific Research Applications

1-[(4-chloro-3,5-dimethylphenoxy)acetyl]pyrrolidine has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to enhance cognitive function, improve memory, and increase attention span in animal models. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and attention deficit hyperactivity disorder (ADHD).

properties

IUPAC Name

2-(4-chloro-3,5-dimethylphenoxy)-1-pyrrolidin-1-ylethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18ClNO2/c1-10-7-12(8-11(2)14(10)15)18-9-13(17)16-5-3-4-6-16/h7-8H,3-6,9H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HGSAUDKDAPIOMC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1Cl)C)OCC(=O)N2CCCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18ClNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

267.75 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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